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Compound of Interest

Compound Name: Potassium lactate

Cat. No.: B1260581

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Potassium lactate, a salt of lactic acid, is utilized in various industries, including food and
pharmaceuticals. In biological systems, it readily dissociates into potassium (K*) and lactate
(CsHs0s7) ions. The metabolic fate of potassium lactate is therefore determined by the
distinct pathways of these two components. Lactate is a pivotal metabolite, serving as a key
energy source and a signaling molecule. Its degradation is intricately linked to central carbon
metabolism, primarily through its conversion to pyruvate. The potassium ion, a major
intracellular cation, plays a crucial role in maintaining cellular membrane potential and is
regulated through renal and extrarenal mechanisms. This guide provides a comprehensive
overview of the degradation pathways of lactate derived from potassium lactate, the
physiological role of the potassium ion, quantitative data on key enzymes, detailed
experimental protocols for metabolic analysis, and visual diagrams of the relevant pathways.

Dissociation and Bioavailability

In aqueous physiological environments, potassium lactate fully dissociates into its constituent
ions: potassium (K*) and lactate (CsHsOs™).
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Ingested K+

Gastrointestinal
Tract
Fecal Excretion
(~10%)

Extracellular Fluid (ECF)
[K*] ~3.5-5.0 mmol/L

Na*/K*-ATPase Filtration

Urinary Excretion
(~90%)

Intracellular Fluid (ICF)
[K+] ~140 mmol/L

Sample Preparation
(e.g., deproteinization)
Prepare Lactate
Standard Curve

Set up reaction: Incubate at RT Measure Absorbance Calculate Lactate
Sample/Standard + Reaction Mix (e.g., 30 min) (e.g., OD 450 nm) Concentration
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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